Cas no 5346-89-4 (2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide)

• Product Name: 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide
• CAS No: 5346-89-4
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 1583753
• PubChem ID: 5222486
• Update Time: 2025-04-21

2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide
• 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N,N-dimethylacetamide
• 5346-89-4
• Z14002398
• AKOS002437261
• DTXSID40411156

• Inchi： 1S/C13H15N3O3S/c1-16(2)11(17)8-20-13-15-14-12(19-13)9-4-6-10(18-3)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： AOZLKIPXMFEOMZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)OC)O1)CC(N(C)C)=O

Computed Properties

• Exact Mass: 293.08355
• Monoisotopic Mass: 293.083412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.31
• Boiling Point: 462.4°C at 760 mmHg
• Flash Point: 233.5°C
• Refractive Index: 1.601
• PSA: 68.46